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Cat. No.: B3029215 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
HLCL-61 is a potent and selective, first-in-class small-molecule inhibitor of Protein Arginine

Methyltransferase 5 (PRMT5).[1][2][3][4] It has demonstrated significant anti-leukemic activity

by inducing the expression of miR-29b, which in turn suppresses Sp1 and FLT3 in acute

myeloid leukemia (AML) cells.[2] The accurate preparation of an HLCL-61 stock solution is

crucial for obtaining reliable and reproducible results in both in vitro and in vivo studies.

Dimethyl sulfoxide (DMSO) is the recommended solvent for creating stock solutions of HLCL-
61 due to its excellent solubilizing properties for this compound.

This document provides a comprehensive guide for the preparation, storage, and handling of

HLCL-61 stock solutions in DMSO.

Data Presentation
For effective experimental planning, the key properties of HLCL-61 and recommended

conditions for its stock solution are summarized below.

Table 1: Physicochemical Properties of HLCL-61 Hydrochloride

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b3029215?utm_src=pdf-interest
https://www.benchchem.com/product/b3029215?utm_src=pdf-body
https://www.medchemexpress.com/HLCL-61-hydrochloride.html
http://www.invivochem.com/hlcl-61-hcl.html
https://www.dcchemicals.com/product_show-HLCL_61_hydrochloride.html
https://www.medkoo.com/products/9397
http://www.invivochem.com/hlcl-61-hcl.html
https://www.benchchem.com/product/b3029215?utm_src=pdf-body
https://www.benchchem.com/product/b3029215?utm_src=pdf-body
https://www.benchchem.com/product/b3029215?utm_src=pdf-body
https://www.benchchem.com/product/b3029215?utm_src=pdf-body
https://www.benchchem.com/product/b3029215?utm_src=pdf-body
https://www.benchchem.com/product/b3029215?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029215?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Chemical Name

9-ethyl-N-[(2-

methoxyphenyl)methyl]-9H-

carbazole-3-methanamine,

monohydrochloride

CAS Number 1158279-20-9

Molecular Formula C₂₃H₂₄N₂O • HCl

Molecular Weight 380.9 g/mol

Appearance White to off-white solid powder

Purity ≥98%

Solubility in DMSO
>1 mg/mL; 50 mg/mL (131.26

mM)

Table 2: Recommended Storage Conditions for HLCL-61 Stock Solution in DMSO

Storage
Temperature

Shelf Life Recommendations Source

-20°C 1 month
Sealed storage, away

from moisture.

-80°C 6 months

Preferred for long-

term storage. Avoid

repeated freeze-thaw

cycles.

Experimental Protocols
Protocol 1: Preparation of a 10 mM HLCL-61 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of HLCL-61 in DMSO, a

common starting concentration for many in vitro assays.
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Materials:

HLCL-61 hydrochloride powder

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes (1.5 mL) or amber vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Calculate the required mass of HLCL-61:

To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 380.9 g/mol x 1000 mg/g = 3.809 mg

Weigh the HLCL-61 powder:

Tare a sterile 1.5 mL microcentrifuge tube on a calibrated analytical balance.

Carefully weigh 3.809 mg of HLCL-61 powder into the tube.

Dissolve the powder in DMSO:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the HLCL-61
powder.

Close the tube tightly and vortex for 1-2 minutes until the solid is completely dissolved,

resulting in a clear solution. Gentle warming in a 37°C water bath may be used to aid

dissolution if necessary, but check for any temperature sensitivity of the compound.
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Aliquot and Store:

To prevent degradation from repeated freeze-thaw cycles, aliquot the 10 mM stock

solution into smaller, single-use volumes (e.g., 20 µL) in sterile microcentrifuge tubes.

Clearly label each aliquot with the compound name, concentration, solvent (DMSO), and

date of preparation.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month). Protect from light.

Table 3: Example Recipe for 10 mM HLCL-61 Stock Solution

Component Quantity

HLCL-61 Hydrochloride 3.809 mg

DMSO 1 mL

Final Concentration 10 mM

Visualizations
Signaling Pathway of HLCL-61
HLCL-61 inhibits PRMT5, which normally interacts with Sp1 to form a transcription repressor

complex. This complex silences miR-29b by dimethylating histone H4 at arginine 3

(H4R3me2s). Inhibition of PRMT5 by HLCL-61 leads to increased expression of miR-29b,

which in turn suppresses the expression of Fms-like tyrosine kinase 3 (FLT3), a key driver in

AML.
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Caption: HLCL-61 signaling pathway in AML.

Experimental Workflow for Stock Solution Preparation
The following diagram illustrates the sequential steps for preparing the HLCL-61 stock solution.
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Caption: Workflow for preparing HLCL-61 stock solution.
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Application Example: In Vitro Cell Viability Assay
HLCL-61 has been shown to reduce cell growth in various AML cell lines in a dose-dependent

manner. The IC₅₀ values for cell lines such as MV4-11 and THP-1 are in the micromolar range.

Protocol 2: General Protocol for Cell Treatment

Cell Culture: Plate AML cells (e.g., MV4-11, THP-1) at an appropriate density in a multi-well

plate and allow them to adhere or stabilize overnight.

Prepare Working Solutions:

Thaw an aliquot of the 10 mM HLCL-61 stock solution at room temperature.

Prepare serial dilutions of the stock solution in complete cell culture medium to achieve

the desired final concentrations (e.g., 1 µM to 100 µM).

Important: The final concentration of DMSO in the cell culture medium should be kept

below 0.1% (v/v) to avoid solvent-induced cytotoxicity. Prepare a vehicle control with the

same final concentration of DMSO as the highest treatment concentration.

Cell Treatment:

Remove the existing medium from the cells.

Add the medium containing the various concentrations of HLCL-61 or the vehicle control

to the respective wells.

Incubation: Incubate the cells for the desired period (e.g., 24, 48, or 72 hours) at 37°C in a

humidified incubator with 5% CO₂.

Assessment: Following incubation, assess cell viability using a suitable method, such as an

MTT or CellTiter-Glo® assay.

Safety Precautions
Handle HLCL-61 powder in a chemical fume hood.
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Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.

DMSO can facilitate the absorption of substances through the skin; handle with care.

Consult the Safety Data Sheet (SDS) for HLCL-61 for complete safety and handling

information.

Disclaimer: This protocol is intended as a guideline. Researchers should optimize the protocol

based on their specific experimental requirements and cell lines. Always refer to the

manufacturer's instructions and relevant literature for the most accurate and up-to-date

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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